Cas no 2228638-15-9 (4-1-(3-ethynylphenyl)ethylpiperidine)

• Product Name: 4-1-(3-ethynylphenyl)ethylpiperidine
• CAS No: 2228638-15-9
• MF: C₁₅H₁₉N
• MW: 213.31806397438
• CID: 6395411
• PubChem ID: 165975179
• Update Time: 2025-05-23

4-1-(3-ethynylphenyl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-1-(3-ethynylphenyl)ethylpiperidine
• EN300-1755715
• 4-[1-(3-ethynylphenyl)ethyl]piperidine
• 2228638-15-9

• Inchi： 1S/C15H19N/c1-3-13-5-4-6-15(11-13)12(2)14-7-9-16-10-8-14/h1,4-6,11-12,14,16H,7-10H2,2H3
• InChI Key： JWTAWMBZFCAMCW-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 213.151749610g/mol
• Monoisotopic Mass: 213.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Additional information on 4-1-(3-ethynylphenyl)ethylpiperidine

Introduction to 4-1-(3-ethynylphenyl)ethylpiperidine (CAS No. 2228638-15-9)

4-1-(3-ethynylphenyl)ethylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228638-15-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of 4-1-(3-ethynylphenyl)ethylpiperidine lies in its combination of a piperidine ring with an ethyl side chain substituted at the 1-position by a phenyl group bearing an ethynyl (acetylenic) moiety. This specific arrangement imparts distinct chemical and pharmacological properties, making it a subject of interest for further exploration in drug discovery and development.

The significance of 4-1-(3-ethynylphenyl)ethylpiperidine is underscored by its potential role as a key intermediate in synthesizing novel bioactive molecules. Piperidine derivatives are well-documented for their involvement in various pharmacological pathways, including modulation of neurotransmitter systems, inhibition of enzyme activities, and interaction with cellular receptors. The presence of the ethynyl group in the phenyl ring introduces additional reactivity, enabling various functionalization strategies that can be exploited to design molecules with tailored biological effects. Such structural features are particularly valuable in the pursuit of developing treatments for neurological disorders, where precise targeting and selectivity are paramount.

In recent years, there has been a surge in research focused on developing innovative therapeutic agents targeting central nervous system (CNS) disorders. The unique pharmacophore present in 4-1-(3-ethynylphenyl)ethylpiperidine aligns well with this trend, as it offers a scaffold that can be modified to enhance binding affinity and reduce off-target effects. For instance, studies have demonstrated that piperidine-based compounds can interact with serotonin receptors (5-HT receptors), which are implicated in conditions such as depression, anxiety, and obsessive-compulsive disorder. The ethynylphenyl moiety may further refine these interactions by influencing the compound's lipophilicity and metabolic stability, factors that are critical for drug efficacy and bioavailability.

The synthetic route to 4-1-(3-ethynylphenyl)ethylpiperidine involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Key steps typically include the formation of the piperidine core followed by functionalization with the ethynylphenyl group through palladium-catalyzed cross-coupling reactions. These reactions are favored for their efficiency and ability to construct complex molecular architectures under mild conditions. The use of advanced synthetic methodologies ensures that the final product meets the stringent requirements for pharmaceutical applications, where impurities can significantly impact safety and efficacy.

From a medicinal chemistry perspective, 4-1-(3-ethynylphenyl)ethylpiperidine serves as a valuable building block for structure-activity relationship (SAR) studies. By systematically varying substituents on the piperidine ring or the phenyl group, researchers can elucidate how different chemical modifications influence biological activity. Such studies are essential for optimizing lead compounds into viable drug candidates. Preliminary pharmacological evaluations have suggested that derivatives of this compound may exhibit properties relevant to CNS modulation, including potential antidepressant and anxiolytic effects. These findings warrant further investigation into the mechanisms of action and potential therapeutic utility.

The growing interest in 4-1-(3-ethynylphenyl)ethylpiperidine is also reflected in its incorporation into ongoing preclinical research programs aimed at identifying novel therapeutics for neurological and psychiatric disorders. The compound's structural features make it amenable to further derivatization, allowing researchers to explore new pharmacological targets within the CNS. For example, modifications to the ethynyl group could enable interactions with other receptor systems or enzyme pathways involved in neurodegenerative diseases such as Alzheimer's or Parkinson's disease. Such explorations underscore the compound's versatility as a starting point for drug discovery initiatives.

In addition to its pharmacological potential, 4-1-(3-ethynylphenyl)ethylpiperidine has implications for materials science applications due to its ability to participate in polymerization reactions when functionalized appropriately. The presence of reactive sites like triple bonds or amine groups allows for covalent attachment to other molecules, making it useful in designing functional materials or drug delivery systems. This dual utility—pharmaceutical relevance coupled with material science applications—further enhances its value as a compound of interest across multiple scientific disciplines.

The synthesis and handling of 4-1-(3-ethynylphenyl)ethylpiperidine adhere to rigorous quality control measures to ensure consistency and reliability in research settings. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm molecular structure and assess purity levels. These methods provide critical data that support the compound's suitability for downstream applications, whether in biochemical assays or clinical trials.

As research continues to evolve, compounds like 4-1-(3-ethynylphenyl)ethylpiperidine will likely play an increasingly important role in addressing unmet medical needs. The ability to modify their structures systematically allows for rapid innovation in drug design, enabling scientists to tackle complex diseases more effectively. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide.